Intermolecular packing and charge transfer in metallofullerene/porphyrin cocrystals†
Chemical Communications Pub Date: 2019-04-26 DOI: 10.1039/C9CC02095K
Abstract
Charge transfer in metallofullerene/porphyrin cocrystals is revealed for the first time. Originated from the different solvents for crystallization, distinct stacking manners are presented in the two types of cocrystals. It is demonstrated that intermolecular packing, next to the nature of the corresponding electron donors and acceptors, dominates the charge transfer processes.
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